Cas no 2948-12-1 (Benzoic acid,4-chloro-, 2,3,4,5,6-pentachlorophenyl ester)

• Product Name: Benzoic acid,4-chloro-, 2,3,4,5,6-pentachlorophenyl ester
• CAS No: 2948-12-1
• MF: C₁₃H₄Cl₆O₂
• MW: 404.887658119202
• CID: 260229
• PubChem ID: 101281
• Update Time: 2025-04-19

Benzoic acid,4-chloro-, 2,3,4,5,6-pentachlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-, 2,3,4,5,6-pentachlorophenyl ester
• 4-Chlor-benzoesaeure-pentachlorphenylester
• 4-chloro-benzoic acid pentachlorophenyl ester
• AC1L2QHZ
• Benzoic acid, p-chloro-, pentachlorophenyl ester
• BRN 2172087
• Pentachlorophenol p-chlorobenzoate
• pentachlorophenyl 4-chlorobenzoate
• Pentachlorophenyl-p-chlorobenzoate
• Phenol, p-chlorobenzoate
• Phenol, pentachloro-, p-chlorobenzoate
• NSC 404989
• 4-09-00-00977 (Beilstein Handbook Reference)
• NSC404989
• Benzoic acid, 4-chloro-, pentachlorophenyl ester
• M7BC29CJM8
• NSC-404989
• DTXSID30183678
• WLN: GR DVOR BG CG DG EG FG
• 2948-12-1
• 2,3,4,5,6-Pentachlorophenyl 4-chlorobenzoate

• Inchi： 1S/C13H4Cl6O2/c14-6-3-1-5(2-4-6)13(20)21-12-10(18)8(16)7(15)9(17)11(12)19/h1-4H
• InChI Key： SMGVQZFGGUDSBZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1OC(C1C=CC(=CC=1)Cl)=O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 401.83452
• Monoisotopic Mass: 401.834246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3